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Compound of Interest

Compound Name: (E)-MS0019266

Cat. No.: B1676847

Despite a comprehensive search of available scientific literature and resources, no information
could be found regarding the use of the compound (E)-MS0019266 in CRISPR-Cas9 gene
editing studies.

Extensive queries aimed at identifying the chemical structure, biological function, and any
potential applications of (E)-MS0019266, particularly in the context of CRISPR-Cas9
technology, yielded no relevant results. Standard scientific databases and search engines
provided no data on this specific compound's involvement in genome editing, including any role
as a modulator of CRISPR-Cas9 activity or as a tool to enhance homology-directed repair
(HDR).

Consequently, it is not possible to provide the requested detailed Application Notes and
Protocols, including quantitative data, experimental methodologies, and signaling pathway
diagrams, as there is no published research or data on this topic.

Researchers, scientists, and drug development professionals seeking information on small
molecules to modulate CRISPR-Cas9 efficiency are encouraged to consult the existing
literature for known enhancers of homology-directed repair or inhibitors of non-homologous end
joining (NHEJ). Numerous compounds have been identified and characterized for these
purposes, and detailed protocols for their use are available in peer-reviewed publications.

It is recommended to verify the name and designation of the compound of interest to ensure
accuracy. Should "(E)-MS0019266" be a novel or proprietary compound, information regarding
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its application in CRISPR-Cas9 studies would likely be found in internal documentation or
forthcoming publications from the developing entity.

 To cite this document: BenchChem. [No Information Available for (E)-MS0019266 in
CRISPR-Cas9 Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676847#e-ms0019266-use-of-e-ms0019266-in-
crispr-cas9-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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